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Compound of Interest

Compound Name: Acetic propionic anhydride

Cat. No.: B086301

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of acetic propanoic anhydride, a mixed
carboxylic anhydride of significant interest in organic synthesis. It details the compound's
nomenclature, physicochemical properties, synthesis protocols, and key reactivity patterns,
offering a valuable resource for professionals in research and development.

Nomenclature and Identification

The compound commonly referred to as mixed acetic propionic anhydride is systematically
named Acetic propanoic anhydride or acetyl propanoate according to IUPAC nomenclature. It is
also known by other synonyms such as acetyl propionate and ethanoic propanoic anhydride.

Key Identifiers:

o CAS Number: 13080-96-1

e Molecular Formula: CsHsOs

e Molecular Weight: 116.12 g/mol

Physicochemical Properties

A summary of the key physical and chemical properties of acetic propanoic anhydride is
presented in the table below. This data is essential for its handling, application in reactions, and
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purification.

Property Value Reference

IUPAC Name Acetic propanoic anhydride

Synonyms Acet.yl p-ropanoat.e, Acetic
propionic anhydride

CAS Number 13080-96-1

Molecular Formula CsHsOs

Molecular Weight 116.12 g/mol

Boiling Point 153.5 - 154.1 °C at 760 mmHg

Density 1.0367 - 1.039 g/cm?3

Flash Point 63.5 °C

Refractive Index 1.399

Vapor Pressure 3.23 mmHg at 25°C

Synthesis of Acetic Propanoic Anhydride

Acetic propanoic anhydride can be synthesized through several routes. The two most common
laboratory methods involve the reaction of a carboxylic acid with an acyl chloride or the reaction
between a carboxylic acid and a symmetric anhydride.

Synthesis Pathways

The primary laboratory-scale synthesis pathways for acetic propanoic anhydride are illustrated
below.
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Route 2: From Symmetric Anhydride and Carboxylic Acid
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Synthesis routes for acetic propanoic anhydride.

Experimental Protocols

Detailed experimental procedures for the synthesis of acetic propanoic anhydride are provided
below. These protocols are based on established methods for the synthesis of mixed

anhydrides.
Method 1: From Propionyl Chloride and Sodium Acetate

This method is an adaptation of the well-established synthesis of symmetric anhydrides from
acyl chlorides and carboxylate salts. It is crucial that all reagents and glassware are thoroughly

dried to prevent hydrolysis.
e Materials:

o Anhydrous Sodium Acetate (CHsCOONa)
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o

[e]

Propionyl Chloride (CH3CH2COCI)

Anhydrous Diethyl Ether (or other inert solvent)

e Equipment:

o

[¢]

[e]

[e]

o

Round-bottom flask with a magnetic stirrer

Dropping funnel

Reflux condenser with a drying tube (e.g., filled with CaClz)
Heating mantle

Distillation apparatus

e Procedure:

In a dry round-bottom flask, place finely powdered anhydrous sodium acetate.
Add anhydrous diethyl ether to the flask to create a slurry.

From a dropping funnel, add propionyl chloride dropwise to the stirred slurry. An
exothermic reaction may occur, and the rate of addition should be controlled to maintain a
gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature for several
hours or gently heat under reflux to ensure the reaction goes to completion.

Filter the reaction mixture to remove the sodium chloride precipitate.

The filtrate, containing the acetic propanoic anhydride in diethyl ether, is then subjected to
distillation to remove the solvent.

The crude acetic propanoic anhydride is then purified by fractional distillation under
reduced pressure.

Method 2: From Acetic Anhydride and Propionic Acid
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This method involves an equilibrium reaction. Driving the reaction towards the product can be
achieved by removing one of the products (acetic acid) by distillation.[1]

o Materials:
o Acetic Anhydride ((CHsCO)20)
o Propionic Acid (CH3zCH2COOH)
o Optional: Acid or base catalyst
e Equipment:
o Round-bottom flask with a magnetic stirrer
o Fractional distillation apparatus
o Heating mantle
e Procedure:
o Place acetic anhydride and propionic acid in a round-bottom flask.
o Set up a fractional distillation apparatus.

o Heat the mixture to reflux. The lower-boiling acetic acid (b.p. ~118 °C) will begin to distill
off, driving the equilibrium towards the formation of acetic propanoic anhydride.

o Carefully monitor the temperature at the head of the distillation column.

o Once the acetic acid has been removed, the remaining mixture, which is enriched in acetic
propanoic anhydride, can be purified by fractional distillation under reduced pressure.

Purification

The primary method for purifying acetic propanoic anhydride is fractional distillation, typically
under reduced pressure to prevent decomposition at high temperatures. The progress of
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purification can be monitored by techniques such as gas chromatography (GC) or NMR
spectroscopy.

Logical Workflow: Synthesis and Purification

The following diagram outlines the general workflow for the synthesis and purification of acetic
propanoic anhydride.
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General workflow for synthesis and purification.

Reactivity and Applications

Acetic propanoic anhydride is a reactive acylating agent. Due to the electronic and steric
similarities of the acetyl and propionyl groups, nucleophilic attack can occur at either carbonyl
carbon. This makes it a versatile reagent for introducing either acetyl or propionyl groups in
organic synthesis. Its applications are found in the preparation of specialized esters and
amides for the pharmaceutical and agrochemical industries.[1] One notable industrial
application is in the production of cellulose acetate propionate (CAP), a thermoplastic polymer.

[1]

Safety Considerations

Acetic propanoic anhydride is a corrosive and moisture-sensitive liquid. It will react with water
to form acetic acid and propanoic acid.[2] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.
All manipulations should be carried out in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

